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Compound of Interest

Compound Name: 2-Allylphenol

Cat. No.: B7767131

Technical Support Center: 2-Allylphenol

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and degradation of 2-
Allylphenol.

Frequently Asked Questions (FAQSs)

Q1: What is 2-Allylphenol and what are its primary applications?

2-Allylphenol (CAS: 1745-81-9) is an organic compound featuring a phenol ring with an allyl
group substituent.[1] It typically appears as a colorless to pale yellow liquid with a distinct
aromatic odor.[1] Due to its reactive allyl and hydroxyl groups, it serves as a versatile chemical
intermediate.[2] Key applications include its use as a monomer for producing specialized
phenolic and polyester resins, its role in vulcanization processes to enhance polymer strength
and elasticity, and as an intermediate in the synthesis of pharmaceuticals, such as the beta-
blocker Alprenolol and metabolites of Diclofenac.[1][2][3][4][5]

Q2: What are the key physical and chemical properties of 2-Allylphenol?

The physical and chemical properties of 2-Allylphenol are summarized in the table below.
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Property

Value

Molecular Formula

CoH100[3][4][6]

Molecular Weight 134.18 g/mol [3][4][6]

Appearance Colorless to pale yellow liquid[1][7]
Melting Point -6 °C[3][8]

Boiling Point 220 °CJ[8]

Density 1.028 g/mL at 25 °C[3]

Flash Point 88 °C (192 °F)[3][9]

Water Solubility

7 g/L at 20 °C[3][7]

Refractive Index

n20/D 1.546[3]

pKa

10.28 at 25 °C[7]

Q3: What are the recommended storage conditions for 2-Allylphenol?

To ensure its stability, 2-Allylphenol should be stored in a cool, dry, and well-ventilated area.[4]

[9][10][11] The recommended storage temperature is between 2-8°C.[11] It should be kept

away from heat, sparks, open flames, and other sources of ignition.[4][7][9] Containers must be

tightly closed to prevent exposure to moisture and air, and opened containers should be

carefully resealed and kept upright.[4][9][10] Storing with a desiccant is also recommended.[10]

Q4: What factors can accelerate the degradation of 2-Allylphenol?

Several factors can compromise the stability of 2-Allylphenol, leading to its degradation.

These include:

e Heat, Flames, and Sparks: As a combustible liquid, exposure to high temperatures and

ignition sources should be avoided.[9][10]

o Light Exposure: UV and visible light can cause photodegradation by breaking chemical

bonds.[12]
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e Oxygen: The presence of oxygen can promote oxidation, a common degradation pathway for
phenolic compounds.[12]

e Incompatible Materials: 2-Allylphenol is incompatible with strong oxidizing agents, acid
chlorides, and acid anhydrides, which can cause hazardous reactions.[10][13]
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Caption: Key environmental and chemical factors that can lead to the degradation of 2-
Allylphenol.

Q5: What are the primary degradation pathways for 2-Allylphenol?
The primary degradation pathways for 2-Allylphenol include:

o Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can be accelerated
by heat, light, and the presence of oxygen. This can lead to the formation of colored
byproducts.
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o Polymerization: The allyl group allows 2-Allylphenol to undergo polymerization, especially
when exposed to heat or initiators.[1][2][14] This can result in an increase in viscosity or the

formation of solid resinous material.

o Microbial Degradation: In environmental or biological systems, microorganisms can
metabolize 2-Allylphenol. For instance, the fungus Rhizoctonia cerealis metabolizes it into
several products, including 2-(2-hydroxypropyl) phenol and 2-(3-hydroxypropyl) phenol.[15]
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Caption: Microbial degradation pathway of 2-Allylphenol by Rhizoctonia cerealis.[15]

Troubleshooting Guide

Problem: My 2-Allylphenol sample, which was originally colorless, has turned yellow or brown.

» Possible Cause: This is a common indicator of oxidation. Exposure to air (oxygen) and/or

light can cause the formation of colored quinone-type impurities.

o Recommended Action:
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o Verify that storage containers are sealed tightly and flushed with an inert gas (e.qg.,
nitrogen or argon) before sealing.

o Store the material in amber glass vials or protect it from light.[12]

o For critical experiments, consider purifying the material (e.g., by distillation) or using a
fresh, unopened sample.

Problem: | am observing inconsistent results in my experiments (e.g., reaction kinetics,
biological assays).

o Possible Cause: The purity of your 2-Allylphenol may have been compromised due to
gradual degradation. The presence of degradation products or polymers could interfere with
your experiment.

¢ Recommended Action:

o Check the purity of your sample using an appropriate analytical technique like HPLC or
GC (see Protocol 2).

o Compare the analytical profile to that of a new, high-purity standard.

o If degradation is confirmed, discard the old sample and use a fresh stock stored under the
recommended conditions.

Problem: The viscosity of my 2-Allylphenol sample has noticeably increased.

» Possible Cause: This strongly suggests that polymerization has occurred.[2][14] The allyl
group is reactive and can polymerize, especially if the sample has been exposed to heat or
contaminants that can act as initiators.

e Recommended Action:

o Do not use the sample for experiments where monomeric 2-Allylphenol is required, as
the presence of oligomers/polymers will affect stoichiometry and reactivity.

o Review storage history to identify potential exposure to high temperatures.
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o Ensure that the material is stored away from heat sources and potential radical initiators.

[4119]
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Troubleshooting Logic for Sample Impurity

Observe Issue with
2-Allylphenol Sample

Symptom: Symptom:
Color Change (Yellow/Brown) Inconsistent Experimental Results

Probable Cause: Probable Cause:
Oxidation General Degradation

Action: Action:

Consider purification. Use fresh standard.

Improve storage (inert gas, protect from light). Perform purity check (HPLC/GC).

Symptom:
Increased Viscosity

Probable Cause:
Polymerization

Action:
Discard sample.
Review storage temperature.
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General Workflow for a Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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